4,5-dimethyl-N'-[2-methyl-1-(2-thienyl)propylidene]-3-thiophenecarbohydrazide

• IUPAC Name: 4,5-dimethyl-N-[(E)-(2-methyl-1-thiophen-2-ylpropylidene)amino]thiophene-3-carboxamide
• InChI: InChI=1S/C15H18N2OS2/c1-9(2)14(13-6-5-7-19-13)16-17-15(18)12-8-20-11(4)10(12)3/h5-9H,1-4H3,(H,17,18)/b16-14+
• InChI Key: JOGUJRAONZUSLS-JQIJEIRASA-N
• Canonical SMILES: CC1=C(SC=C1C(=O)NN=C(C2=CC=CS2)C(C)C)C
• Isomeric SMILES: CC1=C(SC=C1C(=O)N/N=C(/C2=CC=CS2)\C(C)C)C
• Molecular Formula: C15H18N2OS2
• Molecular Weight: 306.5 g/mol

Description

4,5-dimethyl-N'-[2-methyl-1-(2-thienyl)propylidene]-3-thiophenecarbohydrazide, also known as LMT-28, is a novel compound that has gained attention in the field of medicinal chemistry due to its potential therapeutic properties.

Mechanism of Action

4,5-dimethyl-N'-[2-methyl-1-(2-thienyl)propylidene]-3-thiophenecarbohydrazide exerts its therapeutic effects through various mechanisms, including the inhibition of key enzymes and signaling pathways involved in disease progression. For example, it has been shown to inhibit the activity of acetylcholinesterase, an enzyme involved in the breakdown of acetylcholine in Alzheimer's disease. It has also been shown to inhibit the activity of α-glucosidase, an enzyme involved in the breakdown of carbohydrates in diabetes.
Biochemical and Physiological Effects:
4,5-dimethyl-N'-[2-methyl-1-(2-thienyl)propylidene]-3-thiophenecarbohydrazide has been shown to have various biochemical and physiological effects, including antioxidant, anti-inflammatory, and analgesic properties. It has also been shown to modulate the levels of various neurotransmitters and hormones, such as dopamine and insulin.

Advantages and Limitations for Lab Experiments

One advantage of 4,5-dimethyl-N'-[2-methyl-1-(2-thienyl)propylidene]-3-thiophenecarbohydrazide is its broad range of therapeutic potential, which makes it a promising candidate for the development of new drugs. However, its complex synthesis method and limited availability may present challenges for lab experiments.

Future Directions

Future research on 4,5-dimethyl-N'-[2-methyl-1-(2-thienyl)propylidene]-3-thiophenecarbohydrazide should focus on elucidating its mechanisms of action and exploring its potential as a therapeutic agent for various diseases. This may involve further in vitro and in vivo studies, as well as the development of new analogs and derivatives with improved pharmacological properties. Additionally, studies on the pharmacokinetics and toxicity of 4,5-dimethyl-N'-[2-methyl-1-(2-thienyl)propylidene]-3-thiophenecarbohydrazide are needed to evaluate its safety and efficacy in humans.

Synthesis Methods

4,5-dimethyl-N'-[2-methyl-1-(2-thienyl)propylidene]-3-thiophenecarbohydrazide is synthesized through a multistep process that involves the condensation of 2-thiophenecarboxylic acid hydrazide with 2-methyl-1-(2-thienyl)propan-1-one, followed by the addition of 4,5-dimethyl-2-nitroaniline and subsequent reduction with sodium dithionite. The final product is obtained through recrystallization and purification.

Scientific Research Applications

4,5-dimethyl-N'-[2-methyl-1-(2-thienyl)propylidene]-3-thiophenecarbohydrazide has shown promise in the treatment of various diseases, including cancer, diabetes, and Alzheimer's disease. In vitro studies have demonstrated its cytotoxic effects on cancer cells, as well as its ability to inhibit the activity of key enzymes involved in diabetes and Alzheimer's disease. In vivo studies have also shown its potential as an anti-inflammatory and analgesic agent.